Menopausal Syndrome

Description

Menopausal syndrome, also known as climacteric syndrome, refers to a constellation of symptoms experienced by women during the perimenopausal and postmenopausal periods. These symptoms arise primarily from declining ovarian function and fluctuating hormone levels, particularly estrogen. Clinical manifestations can include vasomotor symptoms (hot flashes, night sweats), psychological disturbances (mood swings, anxiety, depression), urogenital atrophy, sleep disturbances, and musculoskeletal pain, significantly impacting quality of life.